Cas no 2097863-93-7 (N-{4-(dimethylsulfamoyl)phenylmethyl}prop-2-enamide)

N-{4-(Dimethylsulfamoyl)phenylmethyl}prop-2-enamide is a synthetic organic compound featuring a dimethylsulfamoylphenyl group linked to an acrylamide moiety. This structure confers reactivity suitable for polymerization or further functionalization, making it valuable in pharmaceutical and materials chemistry research. The dimethylsulfamoyl group enhances solubility and stability, while the acrylamide functionality allows for cross-linking or conjugation in polymer synthesis. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a versatile intermediate for designing drug candidates or advanced polymeric materials. The compound's purity and structural specificity support reproducible results in experimental applications.
N-{4-(dimethylsulfamoyl)phenylmethyl}prop-2-enamide structure
2097863-93-7 structure
Product Name:N-{4-(dimethylsulfamoyl)phenylmethyl}prop-2-enamide
CAS No:2097863-93-7
MF:C12H16N2O3S
MW:268.332041740417
CID:6089348
PubChem ID:66686197
Update Time:2025-06-13

N-{4-(dimethylsulfamoyl)phenylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-{4-(dimethylsulfamoyl)phenylmethyl}prop-2-enamide
    • SCHEMBL437691
    • N-{[4-(dimethylsulfamoyl)phenyl]methyl}prop-2-enamide
    • N-[[4-(dimethylsulfamoyl)phenyl]methyl]prop-2-enamide
    • 2097863-93-7
    • N-(4-(N,N-Dimethylsulfamoyl)benzyl)acrylamide
    • F6537-3004
    • AKOS040701636
    • Inchi: 1S/C12H16N2O3S/c1-4-12(15)13-9-10-5-7-11(8-6-10)18(16,17)14(2)3/h4-8H,1,9H2,2-3H3,(H,13,15)
    • InChI Key: ZJPPZHIYRSROKK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(CNC(C=C)=O)=CC=1)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 268.08816355g/mol
  • Monoisotopic Mass: 268.08816355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 74.9Ų

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Additional information on N-{4-(dimethylsulfamoyl)phenylmethyl}prop-2-enamide

Comprehensive Overview of N-{4-(dimethylsulfamoyl)phenylmethyl}prop-2-enamide (CAS No. 2097863-93-7)

N-{4-(dimethylsulfamoyl)phenylmethyl}prop-2-enamide, with the CAS number 2097863-93-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique dimethylsulfamoyl and acrylamide functional groups, exhibits potential applications in drug development and material science. Its molecular structure, featuring a phenylmethyl backbone, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for N-{4-(dimethylsulfamoyl)phenylmethyl}prop-2-enamide has surged due to its relevance in targeting specific biological pathways. Researchers are particularly interested in its role as a sulfonamide derivative, a class of compounds known for their therapeutic properties. The compound's prop-2-enamide moiety further enhances its reactivity, making it a valuable building block in medicinal chemistry. This aligns with the growing trend of precision medicine and targeted drug delivery, which dominate current scientific discourse.

The synthesis of CAS 2097863-93-7 involves multi-step organic reactions, often starting from 4-(dimethylsulfamoyl)benzylamine and acryloyl chloride. Its purity and stability are critical for ensuring consistent results in laboratory settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. These methods are frequently searched by professionals seeking to validate the integrity of their samples, reflecting the compound's niche yet impactful role in research.

One of the most searched questions related to N-{4-(dimethylsulfamoyl)phenylmethyl}prop-2-enamide revolves around its solubility and storage conditions. The compound is typically soluble in polar organic solvents like DMSO and methanol, but insoluble in water. Proper storage at -20°C under inert conditions is recommended to prevent degradation. Such details are crucial for laboratories aiming to maintain the compound's efficacy over time, a topic frequently discussed in online forums and scientific communities.

Beyond its pharmaceutical potential, CAS 2097863-93-7 is also explored in polymer chemistry. The acrylamide group allows for polymerization, enabling the creation of novel materials with tailored properties. This dual applicability in drug discovery and material science underscores the compound's versatility, a key point of interest for researchers and industry professionals alike. Searches for "acrylamide-based polymers" and "sulfonamide applications" often intersect with discussions about this compound.

Environmental and safety considerations are another hot topic associated with N-{4-(dimethylsulfamoyl)phenylmethyl}prop-2-enamide. While the compound is not classified as hazardous, standard laboratory precautions, such as the use of gloves and eye protection, are advised. This aligns with the broader scientific community's focus on green chemistry and sustainable practices, which are increasingly prioritized in research protocols.

In summary, N-{4-(dimethylsulfamoyl)phenylmethyl}prop-2-enamide (CAS 2097863-93-7) represents a compelling area of study due to its multifunctional design and broad applicability. Whether in the context of drug development, polymer synthesis, or analytical chemistry, this compound continues to inspire innovation. Its integration into cutting-edge research highlights the dynamic interplay between chemistry and biotechnology, a trend that shows no signs of slowing down.

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